2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one

• IUPAC Name: 2-[2-[3-(4-methylphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanylpyrido[1,2-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C23H19N5O2S2/c1-15-7-9-16(10-8-15)18-13-17(19-5-4-12-31-19)26-28(18)21(29)14-32-22-24-20-6-2-3-11-27(20)23(30)25-22/h2-12,18H,13-14H2,1H3
• InChI Key: LZYDKZBCBLCHGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2C(=O)CSC3=NC(=O)N4C=CC=CC4=N3)C5=CC=CS5
• Molecular Formula: C23H19N5O2S2
• Molecular Weight: 461.6 g/mol

Description

2-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a useful research compound. Its molecular formula is C23H19N5O2S2 and its molecular weight is 461.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Studies on the synthesis of heterocyclic compounds, such as the pyrazolo[5,1-c][1,2,4]triazines, reveal complex reactions involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, leading to N-formylated derivatives. This process, confirmed by X-ray analysis, showcases the intricacies of creating such compounds and their potential as scaffolds for further chemical exploration (Ledenyova et al., 2018).

Reactivity and Mechanisms

• The reactivity of these compounds towards various nucleophiles has been investigated, yielding diverse derivatives. This demonstrates their versatility in synthesizing a wide range of heterocyclic compounds, which could be pivotal for developing new pharmaceuticals or materials (Mohareb et al., 2004).

Potential Applications

• Antimicrobial Agents : Several new derivatives incorporating thiophene moieties have been synthesized, showing promising antibacterial and antifungal activities. This suggests potential applications in creating new antimicrobial agents to combat resistant strains of bacteria and fungi (Mabkhot et al., 2016).

• Insecticidal Agents : Innovative heterocycles incorporating thiadiazole moieties have been synthesized and assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis. This indicates their utility in developing environmentally friendly pest control solutions (Fadda et al., 2017).

• Antiviral Activities : Pyridopyrazolotriazines have been explored for their antiviral activities, including against HSV1 and HAV. This highlights the potential of such compounds in antiviral drug development, offering new pathways for treating viral infections (Attaby et al., 2007).

• Tuberculostatic Activity : The synthesis of structural analogs of antituberculous agents, incorporating thiophene moieties, and their evaluation for tuberculostatic activity, suggests the potential for these compounds in treating tuberculosis and related bacterial infections (Titova et al., 2019).